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Compound of Interest

Compound Name: Scutebata A

Cat. No.: B572710 Get Quote

An In-depth Technical Guide to Scutebata A: Structure and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scutebata A is a neoclerodane diterpenoid isolated from the plant Scutellaria barbata, a herb

used in traditional Chinese medicine. This document provides a comprehensive overview of the

structure, chemical properties, and biological activities of Scutebata A, with a focus on its

potential as an anti-tumor agent. The information presented herein is compiled from peer-

reviewed scientific literature to support further research and development efforts.

Chemical Structure and Properties
The chemical structure of Scutebata A was elucidated through extensive spectroscopic

analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and high-

resolution mass spectrometry.

Table 1: Chemical and Physical Properties of Scutebata A
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Property Value Reference

Molecular Formula C₃₆H₄₀O₁₀ [Zhu et al., 2010]

Molecular Weight 632.70 g/mol [Zhu et al., 2010]

CAS Number 1207181-57-4 [Zhu et al., 2010]

Class Neoclerodane Diterpenoid [Zhu et al., 2010]

Appearance White amorphous powder [Zhu et al., 2010]

Optical Rotation [α]²⁰D -54.5 (c 0.5, MeOH) [Zhu et al., 2010]

Structural Elucidation
The structure of Scutebata A was determined by Zhu et al. (2010) based on the following

spectroscopic data:

HR-ESI-MS: The molecular formula was established as C₃₆H₄₀O₁₀ from the quasi-molecular

ion peak.

¹H and ¹³C NMR: The NMR spectra indicated the presence of a neoclerodane skeleton with

characteristic signals for the lactone ring and other functional groups. The relative

configuration was deduced using ROESY data and computational DFT methods.[1]

Biological Activity: Cytotoxicity
Scutebata A has demonstrated cytotoxic activity against various human cancer cell lines. This

has been a primary focus of the research into its potential therapeutic applications.

Table 2: In Vitro Cytotoxicity of Scutebata A (IC₅₀ Values)
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Cell Line Cancer Type IC₅₀ (µM) Reference

SK-BR-3 Breast Cancer 15.2 [Zhu et al., 2010]

LoVo Colon Cancer 4.57 [Wang et al., 2019]

MCF-7 Breast Cancer 7.68 [Wang et al., 2019]

SMMC-7721 Hepatoma 5.31 [Wang et al., 2019]

HCT-116 Colon Cancer 6.23 [Wang et al., 2019]

Mechanism of Action and Signaling Pathways
While the precise signaling pathways for Scutebata A are still under investigation, studies on

related compounds from Scutellaria barbata and the plant extract itself provide significant

insights into its potential mechanism of action, which is believed to involve the induction of

apoptosis through multiple signaling cascades.

Apoptosis Induction Signaling Pathway (Hypothesized
for Scutebata A)
The following diagram illustrates a potential signaling pathway for the induction of apoptosis by

diterpenoids from Scutellaria barbata, based on studies of related compounds like

Scutebarbatine A.
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Dried whole plant of
Scutellaria barbata (10 kg)

Extraction with 95% EtOH (3x)

Concentration under
reduced pressure

Suspension in H₂O

Partition with EtOAc

EtOAc Extract (200 g)

Silica Gel Column Chromatography
(petroleum ether-acetone gradient)

Collection of 8 Fractions
(Fr. 1-8)

Fraction 5 (20 g)

Sephadex LH-20 Column
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Preparative HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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